Cas no 1269480-03-6 (ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate
• CAS No: 1269480-03-6
• MF: C₁₂H₁₁FN₂O₂S
• MW: 266.291344881058
• CID: 6295527
• PubChem ID: 53271363
• Update Time: 2025-10-11

ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate
• Ethyl 2-amino-5-(2-fluorophenyl)thiazole-4-carboxylate
• 1269480-03-6
• EN300-1458397
• AKOS005211180

• Inchi： 1S/C12H11FN2O2S/c1-2-17-11(16)9-10(18-12(14)15-9)7-5-3-4-6-8(7)13/h3-6H,2H2,1H3,(H2,14,15)
• InChI Key： KNWCVFBSDVIMKT-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OCC)=C1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 266.05252693g/mol
• Monoisotopic Mass: 266.05252693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate

Ethyl 2-Amino-5-(2-Fluorophenyl)-1,3-Thiazole-4-Carboxylate (CAS No. 1269480-03-6): An Overview

Ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 1269480-03-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential applications in drug development.

The structure of ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate is characterized by a thiazole ring, an amino group, and a fluorinated phenyl substituent. These functional groups contribute to its unique chemical properties and biological activity. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it a valuable candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising lead compound for the development of new drugs targeting inflammatory disorders and pain management.

In addition to its anti-inflammatory effects, ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate has also been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for the development of new antibiotics to combat drug-resistant bacterial infections.

The synthesis of ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate involves several well-established chemical reactions. One common synthetic route involves the reaction of 2-fluorobenzaldehyde with thiourea to form the corresponding thioamide, which is then cyclized with ethyl chloroacetate to yield the final product. This synthetic pathway is highly efficient and can be easily scaled up for industrial production.

The physicochemical properties of ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate have been extensively studied. It is a white crystalline solid with a melting point of approximately 150°C. The compound is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

In terms of safety and toxicity, preliminary studies have indicated that ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate exhibits low toxicity in vitro and in vivo. However, further toxicological evaluations are necessary to fully assess its safety profile before it can be considered for clinical use.

The pharmacokinetic properties of ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further preclinical and clinical development.

In conclusion, ethyl 2-amino-5-(2-fluorophenyl)-1,3-thiazole-4-carboxylate (CAS No. 1269480-03-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it a valuable lead compound for the development of new drugs targeting inflammatory disorders, pain management, and antimicrobial therapy. Ongoing research continues to explore its full potential and optimize its use in various therapeutic settings.